Cas no 887886-45-5 (2-1-(4-bromobenzenesulfonyl)piperidin-4-yl-1H-1,3-benzodiazole)

2-1-(4-Bromobenzenesulfonyl)piperidin-4-yl-1H-1,3-benzodiazole is a heterocyclic compound featuring a benzodiazole core linked to a piperidine ring substituted with a 4-bromobenzenesulfonyl group. This structure confers potential utility in medicinal chemistry and pharmaceutical research, particularly as an intermediate in the synthesis of biologically active molecules. The presence of the bromobenzenesulfonyl moiety enhances reactivity for further functionalization, while the piperidine and benzodiazole components contribute to binding affinity in target interactions. Its well-defined chemical properties make it suitable for applications in drug discovery, especially in the development of enzyme inhibitors or receptor modulators. The compound is typically characterized by high purity and stability, ensuring reliable performance in synthetic workflows.

2-1-(4-bromobenzenesulfonyl)piperidin-4-yl-1H-1,3-benzodiazole structure

887886-45-5 structure

Product Name:2-1-(4-bromobenzenesulfonyl)piperidin-4-yl-1H-1,3-benzodiazole

CAS No:887886-45-5

MF:C₁₈H₁₈BrN₃O₂S

MW:420.323421955109

CID:5479871

Update Time:2025-06-12

2-1-(4-bromobenzenesulfonyl)piperidin-4-yl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

- 2-[1-(4-bromophenyl)sulfonylpiperidin-4-yl]-1H-benzimidazole
- 2-1-(4-bromobenzenesulfonyl)piperidin-4-yl-1H-1,3-benzodiazole
- Inchi： 1S/C18H18BrN3O2S/c19-14-5-7-15(8-6-14)25(23,24)22-11-9-13(10-12-22)18-20-16-3-1-2-4-17(16)21-18/h1-8,13H,9-12H2,(H,20,21)
- InChI Key： JGGCNSHLRQFVJC-UHFFFAOYSA-N
- SMILES： C1(C2CCN(S(C3=CC=C(Br)C=C3)(=O)=O)CC2)NC2=CC=CC=C2N=1

2-1-(4-bromobenzenesulfonyl)piperidin-4-yl-1H-1,3-benzodiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2601-0008-2μmol	2-[1-(4-bromobenzenesulfonyl)piperidin-4-yl]-1H-1,3-benzodiazole	887886-45-5	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2601-0008-5μmol	2-[1-(4-bromobenzenesulfonyl)piperidin-4-yl]-1H-1,3-benzodiazole	887886-45-5	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2601-0008-1mg	2-[1-(4-bromobenzenesulfonyl)piperidin-4-yl]-1H-1,3-benzodiazole	887886-45-5	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2601-0008-2mg	2-[1-(4-bromobenzenesulfonyl)piperidin-4-yl]-1H-1,3-benzodiazole	887886-45-5	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2601-0008-3mg	2-[1-(4-bromobenzenesulfonyl)piperidin-4-yl]-1H-1,3-benzodiazole	887886-45-5	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2601-0008-4mg	2-[1-(4-bromobenzenesulfonyl)piperidin-4-yl]-1H-1,3-benzodiazole	887886-45-5	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2601-0008-5mg	2-[1-(4-bromobenzenesulfonyl)piperidin-4-yl]-1H-1,3-benzodiazole	887886-45-5	90%+	5mg	$69.0	2023-05-16

2-1-(4-bromobenzenesulfonyl)piperidin-4-yl-1H-1,3-benzodiazole Related Literature

1. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
2. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
4. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
5. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-1-(4-bromobenzenesulfonyl)piperidin-4-yl-1H-1,3-benzodiazole

Comprehensive Overview of 2-(1-(4-Bromobenzenesulfonyl)piperidin-4-yl)-1H-benzo[d]imidazole (CAS No. 887886-45-5)

The compound 2-(1-(4-Bromobenzenesulfonyl)piperidin-4-yl)-1H-benzo[d]imidazole (CAS No. 887886-45-5) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and chemical research. This benzimidazole derivative is characterized by its unique piperidine and sulfonyl functional groups, which contribute to its potential applications in drug discovery and material science. The presence of a 4-bromobenzenesulfonyl moiety enhances its reactivity, making it a valuable intermediate in organic synthesis.

In recent years, the demand for heterocyclic compounds like 2-(1-(4-Bromobenzenesulfonyl)piperidin-4-yl)-1H-benzo[d]imidazole has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy and precision medicine. The compound's molecular scaffold is also being explored for its anti-inflammatory and antimicrobial properties, addressing global health challenges such as antibiotic resistance.

The synthesis of CAS No. 887886-45-5 typically involves multi-step reactions, including sulfonylation and cyclization processes. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity and structural confirmation. Its lipophilicity and bioavailability profiles are critical parameters under investigation, as they influence its pharmacokinetic behavior in potential therapeutic applications.

From an industrial perspective, 2-(1-(4-Bromobenzenesulfonyl)piperidin-4-yl)-1H-benzo[d]imidazole is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions are being explored to minimize environmental impact while maintaining yield efficiency. This aligns with the growing emphasis on ESG (Environmental, Social, and Governance) compliance in chemical manufacturing.

Furthermore, the compound's crystallographic data and solid-state properties are of interest to material scientists. Its potential use in organic electronics or photovoltaic materials is being studied, leveraging its conjugated system and electron-withdrawing groups. Such applications resonate with the global push toward renewable energy solutions.

In summary, 2-(1-(4-Bromobenzenesulfonyl)piperidin-4-yl)-1H-benzo[d]imidazole (CAS No. 887886-45-5) represents a multifaceted compound with broad scientific relevance. Its exploration spans drug development, sustainable chemistry, and advanced materials, making it a subject of ongoing research and innovation.